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Introduction

ZZW-115 is a potent and selective inhibitor of the Nuclear Protein 1 (NUPR1), a stress-
inducible protein implicated in the progression of various cancers, most notably pancreatic
ductal adenocarcinoma (PDAC).[1][2] Developed through a ligand-based drug design approach
building upon the scaffold of the antipsychotic drug trifluoperazine (TFP), ZZW-115 has
demonstrated significant antitumor activity in preclinical models.[1][2] It induces cancer cell
death through multiple mechanisms, including necroptosis, apoptosis, and ferroptosis, making
it a promising candidate for further oncological drug development.[3][4][5] This technical guide
provides a comprehensive overview of the chemical synthesis and characterization of ZZW-
115, presenting available data in a structured format and detailing experimental protocols
where accessible.

Chemical Identity and Physicochemical Properties

ZZW-115 is chemically identified as N,N-dimethyl-4-[3-[2-(trifluoromethyl)-10H-phenothiazin-
10-yl]propyl]-1-piperazineethanamine.[5] Its key physicochemical properties are summarized in
the table below.
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Property Value Reference
Chemical Formula C24H31F3N4S [3]
Molecular Weight 464.59 g/mol [3]
CAS Number 801991-87-7 [3]
Appearance Solid [5]
Purity >95% [5]
Solubility Soluble in Ethanol [5]
Amax 258 nm [5]
Dissociation Constant (Kd) 2.1uM [3]

Chemical Synthesis

The synthesis of ZZW-115 is based on a multi-step process starting from 2-
(trifluoromethyl)-10H-phenothiazine. The general strategy involves the alkylation of the

phenothiazine nitrogen, followed by the introduction of the substituted piperazine moiety. While

a detailed, step-by-step protocol from a primary synthesis publication is not publicly available,

the key steps outlined in the foundational research are presented below.[1]

Synthesis Workflow
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Caption: General synthetic workflow for ZZW-115.

Experimental Protocols

Based on the available literature, a general procedure for the synthesis of trifluoperazine
analogs, including ZZW-115, can be inferred.[1]

Step 1: Synthesis of 10-(3-bromopropyl)-2-(trifluoromethyl)-10H-phenothiazine

o 2-(Trifluoromethyl)-10H-phenothiazine is reacted with an excess of 1,3-dibromopropane.
This is a standard N-alkylation of the phenothiazine core. The reaction likely proceeds in the
presence of a base to deprotonate the secondary amine of the phenothiazine, facilitating
nucleophilic attack on the dibromoalkane.

Step 2: Synthesis of ZZW-115 (Free Base)

e The resulting 10-(3-bromopropyl)-2-(trifluoromethyl)-10H-phenothiazine is then coupled with
N,N-dimethyl-1-piperazineethanamine. This is a nucleophilic substitution reaction where the
secondary amine of the piperazine derivative displaces the bromine atom. This step would
also likely be carried out in the presence of a base to neutralize the HBr formed. The
reported yield for this step to obtain ZZW-115 is 64%.[1]

Step 3: Formation of ZZW-115 Hydrochloride

o For improved solubility and stability, the free base of ZZW-115 can be converted to its
hydrochloride salt. This is typically achieved by dissolving the free base in a suitable organic
solvent (e.g., CH2Cl2) and bubbling anhydrous HCI gas through the solution. The
hydrochloride salt then precipitates and can be purified, often by recrystallization, with a
reported yield of 99%.[1]

Characterization Data

While the complete raw data (e.g., full NMR and mass spectra) are not available in the public
domain, commercial suppliers of ZZW-115 confirm its quality by NMR and HPLC.[4] The
primary literature also indicates that NMR spectroscopy was used to confirm the binding of
ZZW-115 to NUPRL1, implying that the compound's structure was well-characterized.[1]
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Biological Activity and Mechanism of Action

ZZW-115 exerts its anticancer effects by directly binding to and inhibiting NUPR1.[1] This
inhibition disrupts the nuclear translocation of NUPR1 and its interaction with other proteins,
leading to cancer cell death.[6]

Signaling Pathway of ZZW-115-Induced Cell Death
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Caption: Simplified signaling pathway of ZZW-115.

In Vitro and In Vivo Efficacy

ZZW-115 has demonstrated potent cytotoxic activity against a broad range of cancer cell lines
and significant tumor regression in animal models.
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In Vitro Cytotoxicity of ZZW-115

Cell Line Cancer Type ICs0 (M) Reference

ANOR Pancreatic Cancer 0.84 [3]

HN14 Pancreatic Cancer 4.93 [3]
Hepatocellular

HepG2 ) 0.42 [3]
Carcinoma

Sa0sS-2 Osteosarcoma 7.75 [3]

In Vivo Antitumor Activity of ZZW-115

Animal Model Cancer Type Dosage Outcome Reference
Nude mice ) 0.5-5 mg/kg o
) Pancreatic o Inhibition of
xenografted with (daily injection [3]
) Cancer tumor growth
MiaPaCa-2 cells for 30 days)
Immunocompete ] _ Tumor size
) Pancreatic 5 mg/kg (daily for
nt C57BL/6 mice became almost [3]
) Cancer 30 days)
with Panc02 cells unmeasurable
Conclusion

ZZW-115 is a promising NUPRL1 inhibitor with a well-defined, albeit not fully detailed in public
literature, synthetic pathway. Its potent in vitro and in vivo anticancer activities, coupled with its
multifaceted mechanism of action, underscore its potential as a lead compound for the
development of novel cancer therapeutics. Further disclosure of detailed synthetic and
characterization protocols would be beneficial for the broader research community to facilitate
further investigation and development of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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